Cas no 1508566-49-1 (3-CYCLOPROPYLPENTANOIC ACID)

• Product Name: 3-CYCLOPROPYLPENTANOIC ACID
• CAS No: 1508566-49-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4602988
• Update Time: 2025-07-20

3-CYCLOPROPYLPENTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYLPENTANOIC ACID

• Inchi： 1S/C8H14O2/c1-2-6(5-8(9)10)7-3-4-7/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： SBEZEGHEYTZTMU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1CC1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-CYCLOPROPYLPENTANOIC ACID

Research Briefing on 3-CYCLOPROPYLPENTANOIC ACID (CAS: 1508566-49-1) in Chemical and Biomedical Applications

3-Cyclopropylpentanoic acid (CAS: 1508566-49-1) is a cyclopropane-containing carboxylic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound's unique structural features, including the strained cyclopropane ring and the carboxylic acid functional group, make it a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its utility as a key intermediate in the preparation of pharmaceuticals targeting various diseases, particularly in the areas of inflammation, infectious diseases, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-cyclopropylpentanoic acid as a precursor for the synthesis of novel GPR40 agonists. The research team demonstrated that derivatives of this compound exhibited potent and selective agonistic activity against GPR40, a G protein-coupled receptor implicated in glucose-stimulated insulin secretion. The study highlighted the compound's optimal lipophilicity and steric properties, which contributed to improved pharmacokinetic profiles of the resulting drug candidates. These findings suggest promising applications in the development of next-generation antidiabetic agents.

In the field of anti-inflammatory drug discovery, a recent patent application (WO2023056123) disclosed the use of 3-cyclopropylpentanoic acid derivatives as potent inhibitors of NLRP3 inflammasome activation. The structural modification of the cyclopropane ring was found to significantly enhance the compounds' ability to penetrate cell membranes and inhibit pro-inflammatory cytokine release. This research underscores the compound's potential as a scaffold for developing novel therapeutics for inflammatory diseases such as gout, atherosclerosis, and Alzheimer's disease.

From a synthetic chemistry perspective, advances in the preparation of 3-cyclopropylpentanoic acid have been reported in Organic Process Research & Development (2023). The new synthetic route features a highly efficient cyclopropanation step using diazo compounds, followed by a mild oxidation protocol that minimizes side reactions. This improved synthesis has enabled the production of the compound on a multi-kilogram scale with excellent purity (>99.5%), addressing previous challenges in large-scale manufacturing.

Recent pharmacokinetic studies have revealed interesting properties of 3-cyclopropylpentanoic acid derivatives. The cyclopropane moiety appears to confer metabolic stability while maintaining favorable solubility characteristics. A 2024 study in Drug Metabolism and Disposition demonstrated that derivatives containing this structural motif exhibited reduced CYP450-mediated metabolism compared to their acyclic counterparts, potentially leading to improved drug half-lives in vivo.

Emerging applications in radiopharmaceuticals have also been reported, where 3-cyclopropylpentanoic acid derivatives are being explored as chelating agents for diagnostic imaging. The rigid cyclopropane structure provides geometric constraints that enhance metal-chelate stability, particularly for PET imaging isotopes like gallium-68 and copper-64. Preliminary results suggest these compounds may offer advantages over traditional chelators in terms of target specificity and imaging contrast.

In conclusion, 3-cyclopropylpentanoic acid (1508566-49-1) continues to demonstrate significant value in multiple areas of pharmaceutical research and development. Its unique structural properties make it a versatile scaffold for drug discovery, with recent advances highlighting its potential in diabetes treatment, inflammation modulation, and diagnostic imaging. As synthetic methodologies improve and our understanding of its structure-activity relationships deepens, we anticipate seeing more drug candidates based on this scaffold entering clinical development in the coming years.